Cas no 66757-48-0 (4-Formyl-hexanoic acid methyl ester)

• Product Name: 4-Formyl-hexanoic acid methyl ester
• CAS No: 66757-48-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD11505962
• CID: 2182655
• PubChem ID: 10866598
• Update Time: 2025-05-24

4-Formyl-hexanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-hexanoic acid methyl ester
• Methyl 4-formylhexanoate
• methyl4-formylhexanoate
• SCHEMBL11352922
• MFCD11505962
• DTXSID30446336
• DHDSIIHECXDOOG-UHFFFAOYSA-N
• 66757-48-0
• AKOS006325456
• DB-263085
• SB38214
• AS-5930
• G65559
• DTXCID30397157

• MDL： MFCD11505962
• Inchi： 1S/C8H14O3/c1-3-7(6-9)4-5-8(10)11-2/h6-7H,3-5H2,1-2H3
• InChI Key： DHDSIIHECXDOOG-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C=O)CC)=O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 221.7±23.0 °C at 760 mmHg
• Flash Point: 88.7±22.7 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-Formyl-hexanoic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 4-Formyl-hexanoic acid methyl ester

Comprehensive Overview of 4-Formyl-hexanoic acid methyl ester (CAS No. 66757-48-0): Properties, Applications, and Industry Insights

4-Formyl-hexanoic acid methyl ester (CAS No. 66757-48-0) is a versatile organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical manufacturing. Its molecular structure, featuring a formyl group and ester functionality, enables diverse reactivity, making it valuable for carbon-carbon bond formation and aldehyde-based transformations. This article explores its physicochemical properties, industrial relevance, and emerging applications aligned with trends in green chemistry and sustainable synthesis.

The compound’s methyl ester group enhances solubility in organic solvents, facilitating its use in catalytic hydrogenation and Grignard reactions. Researchers increasingly focus on its role in bio-based polymer precursors, responding to the global demand for eco-friendly materials. Analytical techniques like GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for high-yield synthetic routes in API (Active Pharmaceutical Ingredient) production.

In the fragrance industry, 4-Formyl-hexanoic acid methyl ester contributes to floral aldehydic notes, aligning with consumer preferences for long-lasting perfumes. Its stability under mild conditions supports microwave-assisted synthesis, a trending method to reduce energy consumption. Recent patents highlight its utility in non-toxic plasticizers, addressing regulatory shifts toward phthalate-free formulations.

From an SEO perspective, users frequently search for "4-Formyl-hexanoic acid methyl ester suppliers", "CAS 66757-48-0 safety data", and "ester derivatives in drug discovery". These queries reflect market needs for technical datasheets and application case studies. The compound’s compatibility with continuous flow chemistry also garners attention, as industries adopt process intensification strategies.

Environmental considerations drive innovation around 66757-48-0. Lifecycle assessments (LCAs) evaluate its biodegradability, while catalytic oxidation methods minimize waste. Regulatory compliance with REACH and FDA guidelines ensures its suitability for cosmetic-grade ingredients and food-contact materials.

Future research may explore enzyme-catalyzed esterification of 4-Formyl-hexanoic acid to achieve stereoselective products. Collaborations between academia and manufacturers could optimize cost-effective scaling, particularly for niche agrochemicals. As synthetic biology advances, bioengineered pathways for this compound may emerge, further solidifying its role in next-gen fine chemicals.